Cas no 241126-94-3 (3-methyl-4-{[(E)-2-(3-methyl-4-nitro-1,2-oxazol-5-yl)ethenyl]amino}phenol)

• Product Name: 3-methyl-4-{[(E)-2-(3-methyl-4-nitro-1,2-oxazol-5-yl)ethenyl]amino}phenol
• CAS No: 241126-94-3
• CID: 4642553
• Update Time: 2025-11-05

3-methyl-4-{[(E)-2-(3-methyl-4-nitro-1,2-oxazol-5-yl)ethenyl]amino}phenol Chemical and Physical Properties

Names and Identifiers

• 3-METHYL-4-([2-(3-METHYL-4-NITRO-5-ISOXAZOLYL)VINYL]AMINO)BENZENOL
• 3-methyl-4-{[(E)-2-(3-methyl-4-nitro-1,2-oxazol-5-yl)ethenyl]amino}phenol

Additional information on 3-methyl-4-{[(E)-2-(3-methyl-4-nitro-1,2-oxazol-5-yl)ethenyl]amino}phenol

Recent Advances in the Study of 3-methyl-4-{[(E)-2-(3-methyl-4-nitro-1,2-oxazol-5-yl)ethenyl]amino}phenol (CAS: 241126-94-3)

The compound 3-methyl-4-{[(E)-2-(3-methyl-4-nitro-1,2-oxazol-5-yl)ethenyl]amino}phenol (CAS: 241126-94-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical implications.

Recent studies have highlighted the compound's role as a promising scaffold for the development of novel anti-inflammatory and anticancer agents. The presence of the nitro-oxazole moiety and the phenolic group in its structure has been shown to confer significant redox-modulating properties, which are critical for targeting oxidative stress-related pathways in various diseases. Researchers have employed advanced computational modeling techniques to elucidate the compound's binding affinity towards key enzymes such as COX-2 and NF-κB, suggesting its potential as a multi-target therapeutic agent.

In vitro and in vivo studies have demonstrated the compound's efficacy in reducing pro-inflammatory cytokine levels and inhibiting tumor cell proliferation. Notably, a 2023 study published in the Journal of Medicinal Chemistry reported that derivatives of 3-methyl-4-{[(E)-2-(3-methyl-4-nitro-1,2-oxazol-5-yl)ethenyl]amino}phenol exhibited selective cytotoxicity against triple-negative breast cancer cells while showing minimal toxicity to normal cells. These findings underscore the compound's potential as a lead candidate for further drug development.

The synthesis of 3-methyl-4-{[(E)-2-(3-methyl-4-nitro-1,2-oxazol-5-yl)ethenyl]amino}phenol has also seen significant advancements. Recent protocols have focused on improving yield and purity through optimized condensation reactions and novel purification techniques. A 2024 patent application disclosed a green chemistry approach to the compound's synthesis, utilizing microwave-assisted reactions that reduce solvent waste and energy consumption, aligning with the pharmaceutical industry's growing emphasis on sustainable practices.

Despite these promising developments, challenges remain in the clinical translation of this compound. Pharmacokinetic studies indicate that while the compound shows good tissue penetration, its metabolic stability requires further optimization. Current research efforts are directed towards developing prodrug strategies and formulation approaches to enhance bioavailability. Additionally, the exact molecular mechanisms underlying its biological effects are still being elucidated, with ongoing studies employing proteomics and metabolomics approaches.

In conclusion, 3-methyl-4-{[(E)-2-(3-methyl-4-nitro-1,2-oxazol-5-yl)ethenyl]amino}phenol represents a chemically interesting and biologically active compound with significant potential in drug discovery. The convergence of synthetic chemistry innovations, computational biology insights, and experimental pharmacology approaches continues to advance our understanding of this molecule's therapeutic possibilities. Future research directions will likely focus on structure-activity relationship studies to optimize its pharmacological profile and explore its potential in combination therapies.